Cas no 1806837-46-6 (6-Amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 6-Amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1806837-46-6
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4853133
• Update Time: 2025-06-11

6-Amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5F2N3O2/c9-7(10)3-1-5(12)13-6(8(14)15)4(3)2-11/h1,7H,(H2,12,13)(H,14,15)
• InChI Key： JAZLKYNBYNGUJT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(C(=O)O)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 0.7
• Topological Polar Surface Area: 100

Additional information on 6-Amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid

6-Amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806837-46-6)

6-Amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid is a highly specialized organic compound with the CAS registry number 1806837-46-6. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry due to their unique electronic properties and potential applications in various fields. The molecule features a pyridine ring with substituents at positions 2, 3, 4, and 6, making it a highly functionalized structure with significant synthetic and biological relevance.

The pyridine ring serves as the central framework of this compound, with a carboxylic acid group at position 2, an amino group at position 6, a cyano group at position 3, and a difluoromethyl group at position 4. These substituents contribute to the compound's chemical reactivity and biological activity. The cyano group, known for its electron-withdrawing properties, enhances the electrophilicity of the pyridine ring, making it more reactive towards nucleophilic attacks. Similarly, the difluoromethyl group introduces steric hindrance and fluorinated functionalities, which are often desirable in drug design for improving pharmacokinetic properties.

Recent studies have highlighted the potential of 6-Amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid as a building block in medicinal chemistry. Its structure allows for easy modification at various positions, enabling the synthesis of diverse analogs with tailored biological activities. For instance, researchers have explored its use in designing inhibitors for key enzymes involved in cancer pathways. The presence of multiple functional groups provides ample opportunities for post-synthetic modifications, such as amidation or esterification, which can further enhance its bioavailability and target specificity.

The synthesis of this compound typically involves multi-step organic reactions. One common approach is the Friedländer synthesis of pyridines, which involves the condensation of an o-amino aryl aldehyde with a β-keto ester or related compounds. Subsequent functionalization steps are then employed to introduce the cyano and difluoromethyl groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an analytical standpoint, 6-Amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid has been characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses confirm the presence of all functional groups and validate the compound's purity. Additionally, computational chemistry tools have been employed to study its electronic structure and predict its reactivity under different conditions.

In terms of applications, this compound has shown promise in several areas beyond traditional pharmaceuticals. For example, its fluorinated substituent makes it a candidate for use in agrochemicals due to its potential pesticidal activity. Furthermore, its amino and cyano groups make it suitable for use in polymer chemistry as a monomer or cross-linking agent.

Recent research has also focused on understanding the environmental fate and toxicity of 6-Amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid. Studies indicate that it undergoes biodegradation under specific conditions, though further investigations are needed to assess its long-term impact on ecosystems. Regulatory agencies are increasingly emphasizing the need for sustainable chemical design principles to minimize ecological risks associated with novel compounds like this one.

In conclusion, 6-Amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806837-46) is a versatile compound with significant potential across multiple disciplines. Its unique combination of functional groups makes it an attractive target for both academic research and industrial applications. As our understanding of its properties continues to grow through cutting-edge research methodologies, so too does its potential to contribute positively to fields ranging from medicine to agriculture.